Cas no 1803589-29-8 (4-(difluoromethyl)pyrrolidin-2-one)

4-(difluoromethyl)pyrrolidin-2-one structure
1803589-29-8 structure
Product Name:4-(difluoromethyl)pyrrolidin-2-one
CAS No:1803589-29-8
MF:C5H7F2NO
MW:135.111988306046
MDL:MFCD22413075
CID:4616673
PubChem ID:67253829
Update Time:2025-11-01

4-(difluoromethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(difluoromethyl)pyrrolidin-2-one
    • AKOS033755106
    • AT19181
    • OCJFFBJHASDJJJ-UHFFFAOYSA-N
    • 1803589-29-8
    • SCHEMBL2030072
    • Z1504671831
    • EN300-210112
    • MDL: MFCD22413075
    • Inchi: 1S/C5H7F2NO/c6-5(7)3-1-4(9)8-2-3/h3,5H,1-2H2,(H,8,9)
    • InChI Key: OCJFFBJHASDJJJ-UHFFFAOYSA-N
    • SMILES: N1CC(C(F)F)CC1=O

Computed Properties

  • Exact Mass: 135.04957017g/mol
  • Monoisotopic Mass: 135.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 29.1Ų

4-(difluoromethyl)pyrrolidin-2-one Pricemore >>

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Additional information on 4-(difluoromethyl)pyrrolidin-2-one

Comprehensive Overview of 4-(difluoromethyl)pyrrolidin-2-one (CAS No. 1803589-29-8): Properties, Applications, and Industry Insights

4-(difluoromethyl)pyrrolidin-2-one (CAS No. 1803589-29-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group (-CF2H) on the pyrrolidinone ring enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers frequently search for "4-(difluoromethyl)pyrrolidin-2-one synthesis" or "CAS 1803589-29-8 applications," reflecting its growing relevance in medicinal chemistry.

The compound’s molecular formula, C5H7F2NO, and its pyrrolidin-2-one scaffold contribute to its versatility. Its lipophilicity and hydrogen-bonding capacity are critical for interactions with biological targets, aligning with trends in fragment-based drug design (FBDD). Recent publications highlight its role in developing kinase inhibitors and protease modulators, addressing high-search-volume topics like "fluorinated drug candidates 2024" and "small molecule therapeutics."

From a synthetic perspective, 4-(difluoromethyl)pyrrolidin-2-one is often prepared via cyclization of fluorinated precursors or through late-stage difluoromethylation strategies. Industry professionals frequently inquire about "scalable synthesis of fluorinated pyrrolidones" or "CAS 1803589-29-8 suppliers," underscoring demand for cost-effective production methods. Green chemistry principles, such as catalytic fluorination, are increasingly applied to reduce environmental impact—a hotspot in modern organic synthesis.

Beyond pharmaceuticals, this compound’s agrochemical potential is notable. Its structural motif appears in herbicides and fungicides, resonating with queries like "fluorine in crop protection." The difluoromethyl group’s ability to mimic metabolic intermediates makes it a key player in designing next-generation pesticides with lower resistance risks.

Analytical characterization of CAS 1803589-29-8 typically involves NMR (19F and 1H), LC-MS, and X-ray crystallography. Researchers emphasize "spectral data for fluorinated compounds" and "quality control of heterocycles," reflecting the need for rigorous purity standards in high-value applications.

In conclusion, 4-(difluoromethyl)pyrrolidin-2-one exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its dual utility in life sciences and material development positions it as a compound of enduring interest, driven by evolving industry needs and sustainability goals.

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